(1S,2S,5R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.0]hexane-2-carboxylic acid

Specification

• CAS No.: 854113-43-2
• Molecular Formula: C21H19NO4
• Molecular Weight: 349.386
• IUPAC Name: (1S,2S,5R)-3-(9H-fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• Standard InChI: InChI=1S/C21H19NO4/c23-20(24)19-17-9-12(17)10-22(19)21(25)26-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-8,12,17-19H,9-11H2,(H,23,24)/t12-,17-,19-/m0/s1
• Standard InChI Key: BTOGCFAOJIQONJ-KHDYIWLOSA-N
• SMILES: C1C2C1C(N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O

Introduction

(1S,2S,5R)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.0]hexane-2-carboxylic acid is a complex organic compound that incorporates a fluoren-9-ylmethoxy carbonyl (Fmoc) group, which is commonly used in peptide synthesis as a protecting group for amines. This compound is particularly interesting due to its unique structural features and potential applications in organic synthesis and pharmaceutical research.

Synthesis

The synthesis of this compound typically involves the incorporation of the Fmoc group onto the azabicyclohexane core. This process is crucial for protecting the amine functionality during peptide synthesis or other organic transformations.

Applications

• Peptide Synthesis: The Fmoc group is widely used in solid-phase peptide synthesis due to its ease of removal under mild conditions, making this compound a valuable intermediate.

• Pharmaceutical Research: The unique bicyclic structure of this compound could serve as a scaffold for designing novel pharmaceutical agents, particularly those targeting specific biological pathways.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H319 (Causes serious eye irritation), H335 (May cause respiratory irritation), H302 (Harmful if swallowed), H315 (Causes skin irritation)

• Precautionary Statements: P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/eye protection), P302+P352 (If on skin: Wash with plenty of soap and water), P321 (Specific treatment), P332+P313 (If skin irritation occurs: Seek medical advice/attention), P362 (Take off contaminated clothing), P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/eye protection), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P337+P313 (If eye irritation persists: Seek medical advice/attention), P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P301+P312 (If swallowed: Call a poison center or doctor/physician if you feel unwell), P330 (Rinse mouth), P501 (Dispose of contents/container to an approved waste disposal plant).

Suppliers and Availability

This compound is available from several suppliers globally, including companies in the United States and China. Some notable suppliers include Aladdin Scientific, Suzhou ARTK Medchem Co., Ltd., and Shanghai Galedo Biotechnology Co., Ltd..

Data Table: Key Information

Property	Value
Molecular Formula	C21H19NO4
Molecular Weight	349.38 g/mol
CAS Number	854113-43-2
Signal Word	Warning
Hazard Statements	H319, H335, H302, H315
Precautionary Statements	P264, P280, P302+P352, P321, P332+P313, P362, P305+P351+P338, P337+P313, P270, P301+P312, P330, P501